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Compound of Interest

Compound Name: NBI-27914 hydrochloride

Cat. No.: B063192 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

NBI-27914 hydrochloride, a selective, non-peptide corticotropin-releasing factor 1 (CRF1)

receptor antagonist.[1][2] Given that detailed toxicological data is not readily available for this

compound, a cautious approach adhering to best laboratory practices is essential. These

procedural guidelines are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
A summary of the key quantitative data for NBI-27914 hydrochloride is presented below. This

information is critical for accurate experimental planning and safety assessments.
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Property Value Source

Molecular Weight 470.66 g/mol [1]

Formula C₁₈H₂₀Cl₄N₄·HCl [1]

Purity ≥98% (HPLC) [1]

CAS Number 1215766-76-9 [1]

Solubility
Soluble to 100 mM in ethanol

and DMSO
[1]

Storage Store at room temperature. [1]

Appearance White to off-white solid [2]

Personal Protective Equipment (PPE)
A comprehensive hazard assessment should always be conducted for any new experimental

protocol.[3] However, the following PPE is considered the minimum requirement for safely

handling NBI-27914 hydrochloride and similar research compounds.

Body Protection: A flame-resistant lab coat is required at all times in the laboratory.[4] When

there is a risk of splashing, a chemically resistant apron should be worn over the lab coat.

Hand Protection: Disposable nitrile gloves are the minimum requirement for handling this

compound.[5] For tasks with a higher risk of exposure or when handling larger quantities,

double-gloving or using a more robust chemical-resistant glove over nitrile gloves is

recommended.[5][6] Always inspect gloves for tears or punctures before use and remove

them immediately if contact with the chemical is suspected, followed by thorough hand

washing.

Eye and Face Protection: Safety glasses with side shields that meet ANSI Z87.1 standards

are mandatory.[4][5] When handling the solid compound outside of a certified chemical fume

hood or when there is a risk of splashing, chemical splash goggles and a face shield must be

worn.[4][6]
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Respiratory Protection: A NIOSH-approved respirator may be necessary when working with

the solid compound outside of a fume hood or in poorly ventilated areas to prevent inhalation

of the powder.[6] The specific type of respirator should be determined by a formal risk

assessment.

Foot Protection: Closed-toe shoes are required in all laboratory settings.[6]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of NBI-
27914 hydrochloride, from initial preparation to final disposal. Adherence to this workflow is

critical to minimize exposure and ensure a safe laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/product/b063192?utm_src=pdf-body
https://www.benchchem.com/product/b063192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Experimentation

Disposal

Conduct Hazard Assessment

Don Appropriate PPE

Weigh Solid in Fume Hood

Prepare Stock Solution

Perform Experimental Procedures

Segregate Chemical Waste

Dispose of Contaminated PPE

Decontaminate Work Area

Wash Hands

Exit Lab

Click to download full resolution via product page

Caption: Workflow for Safe Handling of NBI-27914 Hydrochloride.
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Operational and Disposal Plans
Weighing and Solution Preparation:

Always handle the solid form of NBI-27914 hydrochloride within a certified chemical fume

hood to minimize inhalation risk.

Use an anti-static weighing dish and appropriate tools to prevent dispersal of the powder.

When preparing stock solutions, add the solvent to the pre-weighed solid slowly to avoid

splashing. As NBI-27914 hydrochloride is soluble in ethanol and DMSO, ensure

appropriate chemical-resistant gloves are worn.[1]

Spill Management:

In the event of a small spill, cordon off the area and ensure adequate ventilation.

Wearing appropriate PPE, gently cover the spill with an absorbent material suitable for

chemical spills.

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Disposal:

All waste materials contaminated with NBI-27914 hydrochloride, including unused

solutions, contaminated absorbent materials, and disposable PPE, must be disposed of as

hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of chemical waste. Do not

dispose of this compound down the drain.

Collect all waste in clearly labeled, sealed containers.

By adhering to these guidelines, researchers can safely handle NBI-27914 hydrochloride
while minimizing risks to themselves and the environment. These protocols are intended to

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b063192?utm_src=pdf-body
https://www.benchchem.com/product/b063192?utm_src=pdf-body
https://www.rndsystems.com/products/nbi-27914-hydrochloride_1591
https://www.benchchem.com/product/b063192?utm_src=pdf-body
https://www.benchchem.com/product/b063192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


supplement, not replace, institutional safety policies and procedures. Always consult your

institution's Environmental Health and Safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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